1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine

• IUPAC Name: 1-[2-[2-(4-chlorophenyl)sulfanylethoxy]ethyl]pyrrolidine
• InChI: InChI=1S/C14H20ClNOS/c15-13-3-5-14(6-4-13)18-12-11-17-10-9-16-7-1-2-8-16/h3-6H,1-2,7-12H2
• InChI Key: KRLINCFMCOPLEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOCCSC2=CC=C(C=C2)Cl
• Molecular Formula: C14H20ClNOS
• Molecular Weight: 285.8 g/mol

Description

1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine, also known as CHEEP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine has been studied for its potential therapeutic applications in various fields of research. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, 1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine has been studied for its potential use in the treatment of addiction, as it has been found to reduce drug-seeking behavior in animal models.

Mechanism of Action

The mechanism of action of 1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, specifically the dopamine and glutamate systems. It has been found to increase dopamine release in the nucleus accumbens, a brain region associated with reward and addiction, and to decrease glutamate release in the prefrontal cortex, a brain region associated with decision-making and impulse control.
Biochemical and Physiological Effects:
1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine has been found to have several biochemical and physiological effects in animal models. It has been found to reduce inflammation and pain, as well as to reduce drug-seeking behavior in addiction models. Additionally, 1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine has been found to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine in lab experiments is its potential therapeutic applications. Additionally, its mechanism of action is not fully understood, providing an opportunity for further research. However, one limitation is that it has not been extensively studied in humans, and its safety and efficacy in humans are not yet known.

Future Directions

For research on 1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine include further exploration of its mechanism of action and potential therapeutic applications. Additionally, research on the safety and efficacy of 1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine in humans is needed before it can be considered for clinical use. Finally, research on the potential use of 1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine in combination with other drugs or therapies should be explored.

Synthesis Methods

1-(2-{2-[(4-chlorophenyl)thio]ethoxy}ethyl)pyrrolidine can be synthesized through a multi-step reaction process involving the reaction of 4-chlorobenzenethiol with 2-(2-bromoethoxy)ethylamine, followed by the reaction of the resulting intermediate with pyrrolidine. The final product is obtained through purification and isolation steps.